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Compound of Interest |

3-Hydroxyquinoline-8-carboxylic
Compound Name:

acid
CAS No.: 25369-42-0
Cat. No.: B3119733

Get Quote

\ J

CAS: 25369-42-0 Formula: C10H7NOs Molecular Weight: 189.17 g/mol Primary Application: HIV
Integrase Inhibition, Metal Chelation, Fluorescent Probes

Executive Summary

3-Hydroxyquinoline-8-carboxylic acid (3-HQC) represents a specialized scaffold within the
quinoline family, distinct from the more common 8-hydroxyquinoline (oxine) derivatives. While
8-hydroxyquinoline is a bidentate chelator involving the N-1 and O-8 atoms, 3-HQC introduces
a unique topology: a distal hydroxyl group at position 3 and a carboxyl group at position 8.

This structural arrangement creates a "bifunctional” ligand profile. The 8-carboxyl group, in
conjunction with the quinoline nitrogen, forms a stable 5-membered chelate ring with divalent
cations (Mg2*, Mn2*), a mechanism critical for inhibiting metalloenzymes like HIV-1 Integrase.
Meanwhile, the 3-hydroxyl group modifies water solubility and hydrogen-bonding potential,
influencing pharmacokinetics and active site docking. This guide details the synthesis,
physicochemical properties, and biological applications of 3-HQC.
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Chemical Identity & Physicochemical Profile[1][2]

The molecule consists of a bicyclic quinoline core substituted with a hydroxyl group on the
pyridine ring (C3) and a carboxylic acid on the benzene ring (C8).[1]

Key Properties Table

Property Value | Description Relevance

Typical of hydroxyquinolines

Appearance Pale yellow to tan solid ) )
due to conjugation.
- ) ) Poor water solubility in neutral
Solubility DMSO, Methanol, dilute Alkali
form; soluble as a salt.
) lonized at physiological pH
pKa (Acid) ~4.5 (Carboxyl)
(CO0OM).
o Less basic than quinoline due
pKa (Base) ~2.0 (Quinoline N) ) )
to electron-withdrawing COOH.
Phenolic/enolic character; H-
pKa (OH) ~9.0-10.0
bond donor.
) ) Forms stable complexes with
Chelation N1-COOH (primary)

Mg2+, Zn2*, Cu?*.

Rational Synthesis Strategies

Direct synthesis of 3-hydroxyquinoline-8-carboxylic acid is challenging due to the disparate
positions of the substituents. Standard electrophilic substitution on quinoline typically targets
the 5 or 8 positions but rarely introduces a 3-hydroxyl group. Therefore, a de novo ring
construction or functional group interconversion strategy is required.

Pathway A: The Modified Friedlander/Condensation
Route (Recommended)

This pathway builds the pyridine ring onto a pre-functionalized benzene ring, ensuring correct
regiochemistry.
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 Starting Material:2-Amino-3-methylbenzoic acid (or its ester).

e Cyclization: Condensation with hydroxyacetaldehyde (or a surrogate like 1,2-diethoxyethane)
under acid catalysis.

o Mechanism:[2] The amino group attacks the aldehyde, followed by cyclization of the
ketone onto the aromatic ring (or vice versa depending on the reagent).

o Intermediate:8-Methyl-3-hydroxyquinoline.
o Oxidation: The 8-methyl group is oxidized to the carboxylic acid.

o Reagent: Selenium Dioxide (SeO3) in pyridine (selective for benzylic oxidation) or
Potassium Permanganate (KMnQa) with careful pH control.

o Product:3-Hydroxyquinoline-8-carboxylic acid.[3][4][5]

Pathway B: Ring Contraction (Historical Context)

Literature from the late 1960s (e.g., Nakashima & Suzuki, 1969) describes the formation of 3-
hydroxyquinoline-8-carboxylic acid during the oxidative ring contraction of quinolines to
oxindoles. While less practical for large-scale synthesis, it validates the compound's stability
and existence.

Synthesis Workflow Diagram

The following diagram illustrates the logical synthetic progression from a substituted aniline

precursor.
2-Amino-3-methylbenzoic acid Cyclization
Acid Cat.)

Intermediate:

_____ - 8-Methyl-3-hydroxyquinoline Benzylic Oxidation
+ Hydroxyacetaldehyde - \
(or equivalent) Target:
Oxidation  Nee——m——————==== ] 3-Hydroxyquinoline-8-carboxylic acid

(Se02 or KMnO4)
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Click to download full resolution via product page

Caption: Retrosynthetic pathway converting 2-amino-3-methylbenzoic acid to 3-
hydroxyquinoline-8-carboxylic acid via cyclization and subsequent oxidation.

Biological Significance: HIV Integrase Inhibition[8]

[9]

The primary pharmaceutical interest in quinoline-8-carboxylic acids lies in their ability to inhibit
HIV-1 Integrase (IN).

Mechanism of Action: Two-Metal Chelation

HIV Integrase requires two Magnesium ions (Mg?*) in its active site to catalyze the strand
transfer of viral DNA into host DNA. Inhibitors must sequester these metal ions to disable the
enzyme.

e Pharmacophore: The 8-carboxylic acid and the N-1 nitrogen of the quinoline ring act as a
bidentate ligand.

e Binding Geometry: This motif mimics the diketo acid pharmacophore found in FDA-approved
drugs like Raltegravir, but with a rigid aromatic scaffold.

¢ Role of 3-OH: The 3-hydroxyl group is positioned to interact with specific residues (e.qg.,
Tyr1l43 or GIn148) in the active site loop, potentially stabilizing the inhibitor-enzyme complex
or improving solubility.

Signaling & Inhibition Pathway
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Caption: Mechanism of HIV-1 Integrase inhibition via Mg2+ chelation by the quinoline-8-
carboxylic acid scaffold.[6]

Experimental Protocols
Protocol A: Determination of Metal Binding Affinity

(Mg**)

Validates the core pharmacophore activity.

Materials:
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3-Hydroxyquinoline-8-carboxylic acid (10 mM stock in DMSO).

MgClz (1 M aqueous solution).

HEPES Buffer (50 mM, pH 7.4).

UV-Vis Spectrophotometer.

Procedure:

Baseline Scan: Dilute the compound to 50 uM in HEPES buffer. Record UV-Vis spectrum
(200-500 nm).

Titration: Sequentially add MgCl: (0.1 to 10 equivalents).

Observation: Monitor the bathochromic shift (red shift) of the absorption maximum (Amax). A
shift indicates complex formation between the N1/COOH and Mg2+.

Data Analysis: Plot

Absorbance vs. [Mg?*] to calculate the dissociation constant (

)-

Protocol B: General Synthesis (Oxidation of 8-Methyl
Precursor)

Adapted from standard quinoline oxidation methodologies.

Dissolution: Dissolve 1.0 eq of 8-methyl-3-hydroxyquinoline in pyridine (solvent/base).
Oxidant Addition: Add 2.5 eq of Selenium Dioxide (SeOx).

Reflux: Heat the mixture to reflux (115°C) for 4—6 hours. Monitor by TLC for the
disappearance of the starting material.

Workup:

o Filter hot to remove selenium metal.
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o Evaporate pyridine under reduced pressure.

o Resuspend residue in water and adjust pH to ~3—4 with 1N HCI to precipitate the
carboxylic acid.

 Purification: Recrystallize from ethanol/water.

Safety & Handling (MSDS Highlights)

o Hazard Classification: Irritant (Skin/Eye).

e Handling: Use standard PPE (Gloves, Goggles).

o Storage: Store at 2—8°C, protected from light (hydroxyquinolines can be photo-sensitive).

e Reactivity: Incompatible with strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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